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Compound Name: Pegadricase

CAS No.: 1040753-26-1

Cat. No.: B15723482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pegadricase is a recombinant uricase (urate oxidase) enzyme derived from the yeast Candida

utilis. It is covalently conjugated to polyethylene glycol (PEG) moieties of approximately 20

kDa. This PEGylation process is designed to increase the enzyme's half-life in circulation and

reduce its immunogenicity, a common challenge with non-human protein therapeutics.

Pegadricase is the enzymatic component of the investigational therapy SEL-212, where it is

co-administered with ImmTOR™, a tolerogenic nanoparticle technology, to further mitigate

immune responses. The primary function of Pegadricase is to catalyze the enzymatic oxidation

of uric acid to allantoin, a more soluble and readily excretable substance. This mechanism

forms the basis of its development for the treatment of conditions associated with

hyperuricemia, such as chronic refractory gout.

Core Biochemical Properties
The enzymatic function and stability of Pegadricase are central to its therapeutic potential.

While specific data for Pegadricase is emerging from clinical development, key biochemical
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parameters can be inferred from studies on highly similar recombinant PEGylated uricases

from Candida sp.

Enzyme Kinetics
The catalytic efficiency of Pegadricase is a critical determinant of its ability to lower serum uric

acid levels. The Michaelis-Menten constant (Kм) reflects the substrate concentration at which

the enzyme operates at half of its maximum velocity (Vmax), providing an indication of the

enzyme's affinity for its substrate, uric acid.

Parameter Value Source

Michaelis Constant (Kм) 2.7 x 10⁻⁵ M to 3.0 x 10⁻⁵ M [1]

Substrate Uric Acid Inferred

Vmax Not explicitly reported -

Note: The provided Kм values are for a PEGylated recombinant uricase from Candida sp. and

are considered a close approximation for Pegadricase.

pH and Temperature Profile
The activity and stability of Pegadricase are influenced by pH and temperature. For

therapeutic efficacy, the enzyme must remain active and stable at physiological pH and

temperature.
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Parameter Value/Characteristic Source

Optimal pH

More active at physiological pH

(approx. 7.4) compared to the

native enzyme. Native

Candida sp. uricase has an

optimal pH of 8.5.

[1][2]

pH Stability

Stable in a pH range of 8.5-9.5

(native enzyme). PEGylation

enhances pH stability, allowing

activity at lower pH where the

native enzyme is inactive.

[2][3]

Optimal Temperature

Native Candida sp. uricase

has an optimal temperature of

30°C.

[2]

Thermal Stability Stable up to 70°C. [1]

Mechanism of Action
Pegadricase exerts its therapeutic effect through the enzymatic degradation of uric acid.

Uric Acid Catabolism
The fundamental mechanism of Pegadricase is the catalysis of the following reaction:

Uric Acid + O₂ + H₂O → 5-hydroxyisourate + H₂O₂ → Allantoin + CO₂

Uric acid, a poorly soluble molecule, is converted to allantoin, which is approximately 5- to 10-

fold more soluble in water. This increased solubility facilitates its excretion from the body,

thereby lowering serum uric acid levels.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.semanticscholar.org/paper/Purification-and-Properties-of-Uricase-from-Candida-Liu-Li/6ec96eee28009d5d5945988f2f67d95da753e558
https://pubmed.ncbi.nlm.nih.gov/8203871/
https://pubmed.ncbi.nlm.nih.gov/8203871/
https://pubmed.ncbi.nlm.nih.gov/23215688/
https://pubmed.ncbi.nlm.nih.gov/8203871/
https://www.semanticscholar.org/paper/Purification-and-Properties-of-Uricase-from-Candida-Liu-Li/6ec96eee28009d5d5945988f2f67d95da753e558
https://www.benchchem.com/product/b15723482/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-biochemical-properties-of-pegadricase
https://www.benchchem.com/product/b15723482/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-biochemical-properties-of-pegadricase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pegadricase Mechanism of Action

Uric Acid Pegadricase+ O2, H2O Allantoin (Soluble)Oxidation
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Recombinant Uricase Purification Workflow

E. coli Culture with Uricase Expression Vector

Cell Harvesting (Centrifugation)

Cell Lysis (e.g., Sonication)

Clarification (Centrifugation)

Anion Exchange Chromatography

Hydrophobic Interaction Chromatography
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Purified Recombinant Uricase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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